Cas no 100490-36-6 (Tosufloxacin)

• Product Name: Tosufloxacin
• CAS No: 100490-36-6
• MF: C₁₉H₁₅F₃N₄O₃
• MW: 404.342614412308
• MDL: MFCD00865059
• CID: 212695
• PubChem ID: 5517
• Update Time: 2025-10-20

Tosufloxacin Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
• 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-...
• TOSUFLOXACIN TOSILATE
• TOSUFLOXACIN TOSYLATE
• Ozex
• TETRAETHYL AMMONIUM IODIDE
• TFLX
• Toskisasin
• TOSUFLOXACIN
• TOSUFLOXACIN, ANTIBIOTIC FOR CULTURE MEDIA USE ONLY
• Tosufloxacin p-toluenesulfonate
• DTXSID2044135
• HY-B1802
• A-67107
• NCGC00167536-02
• AC-3509
• A 61827
• NCGC00167536-01
• TOSUFLOXACIN [MI]
• 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• Tosufloxacin;100490-36-6
• TOSUFLOXACIN [MART.]
• ( inverted exclamation markA)-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
• FT-0696994
• NS00011866
• D02317
• Q3995932
• CHEBI:77581
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-, (+/-)-
• CHEMBL273348
• TOSUFLOXACIN [INN]
• TOSUFLOXACIN [WHO-DD]
• 100490-36-6
• RKL10085
• CS-0013843
• EN300-19766363
• ()-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
• (+/-)-7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
• A 67107
• Z2681892005
• 7-(3-Amino-1-pyrrolidinyl-1-(2,4-diflurophenyl)-6-fluro-1,4-dihydro-4-oxo-naphthyridine-3-carboxylic acid
• 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-
• Tosufloxacin [USAN:INN]
• BDBM50230834
• AB00698260-14
• AB00698260-12
• AKOS015960741
• 1,8-Naphthyridine-3-carboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
• Abbott-61827
• CCRIS 6304
• SCHEMBL34354
• UNII-GHJ553KQPS
• 100490-36-6 (free base)
• 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylicacid
• TOSUFLOXACIN [USAN]
• 7-(3-Amino-pyrrolidin-1-yl)-1-(2,4-difluoro-phenyl)-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
• BCP12643
• HMS2090B18
• T-3262
• GHJ553KQPS
• 108138-46-1
• Abbott 61827
• BRN 4913117
• A-61827
• SR-01000763339
• GTPL12878
• FT-0631007
• SR-01000763339-3
• Tosufloxacin 100 microg/mL in Acetonitrile
• Tosufloxacin (USAN)
• 7-(3-aminopyrrolin-1-yl)-1-(2,4-diflurophenyl)-1.4-dihydro-6-fluoro-4-oxo-1,8-napthyridine-3-carboxylic acid
• tosufloxacinum
• (RS)-tosufloxacin
• TOSUFLOXACIN (MART.)
• racemic tosufloxacin
• A 60969
• A-64730
• BRD-A41450521-003-02-7
• T 3262
• tosufloxacino
• (+-)-tosufloxacin
• CHEBI:77573
• rac-tosufloxacin
• DTXCID0024135
• tosufloxacine
• J01MA22
• TS-09981
• rac-7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• BRD-A41450521-075-10-8
• 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• Tosufloxacin

• MDL： MFCD00865059
• Inchi： 1S/C19H15F3N4O3/c20-9-1-2-15(13(21)5-9)26-8-12(19(28)29)16(27)11-6-14(22)18(24-17(11)26)25-4-3-10(23)7-25/h1-2,5-6,8,10H,3-4,7,23H2,(H,28,29)
• InChI Key： WUWFMDMBOJLQIV-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2N=C1N1CCC(C1)N)=O

Computed Properties

• Exact Mass: 404.11000
• Monoisotopic Mass: 404.109625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 99.8

Experimental Properties

• Color/Form: Colorless needle like crystals.
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 614.4±55.0 °C at 760 mmHg
• Flash Point: 325.4±31.5 °C
• PSA: 101.45000
• LogP: 2.80390
• Solubility: It is soluble in dimethylformamide, less soluble in methanol, less soluble in ethyl acetate, ethanol, acetone or water, and almost insoluble in chloroform or ether
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Tosufloxacin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives